Cas no 1361838-73-4 (Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate)

• Product Name: Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate
• CAS No: 1361838-73-4
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923033
• Update Time: 2025-06-18

Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-4-5-17-12(16)11(8)9-6-7(14)2-3-10(9)15/h2-6H,1H3
• InChI Key： ZFFOZHVYICQTMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC=CC=1C(=O)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate

Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate (CAS No. 1361838-73-4): A Comprehensive Overview

Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate, identified by its unique CAS number 1361838-73-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of isonicotinates, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of a fluoro substituent and chloro groups, contribute to its distinct chemical properties and make it a valuable candidate for further investigation.

The molecular structure of Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate consists of an isonicotinic acid backbone, which is a well-known scaffold in medicinal chemistry. The introduction of fluorine and chlorine atoms at specific positions enhances the compound's interaction with biological targets, making it a promising candidate for drug development. Specifically, the fluoro group at the 2-position and the chloro groups at the 2,5-positions of the phenyl ring are critical for its pharmacological activity.

In recent years, there has been a growing interest in the development of novel compounds with enhanced binding affinity and selectivity. Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate has been studied for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The compound's unique structural features make it a versatile building block for designing new molecules with improved pharmacokinetic properties.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of a fluoro substituent in Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate enhances its metabolic stability and binding affinity to biological targets. This has led to investigations into its potential use as a lead compound for the development of new drugs targeting various diseases.

The synthesis of Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms at specific positions necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve the desired molecular structure efficiently.

The pharmacological profile of Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. The presence of both fluoro and chloro substituents contributes to its unique pharmacological properties, making it a promising candidate for further development.

In conclusion, Methyl 3-(2,5-dichlorophenyl)-2-fluoroisonicotinate (CAS No. 1361838-73-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug development. Further studies are warranted to explore its therapeutic applications and optimize its synthetic pathways. The continued investigation into this compound will contribute to advancements in medicinal chemistry and provide new insights into disease treatment strategies.